Methyl 5-cyano-4-[2-(diphenylmethylene)hydrazino]-2-furoate

• CAS No.: 648412-58-2
• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol
• IUPAC Name: methyl 4-(2-benzhydrylidenehydrazinyl)-5-cyanofuran-2-carboxylate
• InChI: InChI=1S/C20H15N3O3/c1-25-20(24)17-12-16(18(13-21)26-17)22-23-19(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-12,22H,1H3
• InChI Key: UVXYNUHVJOZUGK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(O1)C#N)NN=C(C2=CC=CC=C2)C3=CC=CC=C3

Description

Methyl 5-cyano-4-[2-(diphenylmethylene)hydrazino]-2-furoate is a useful research compound. Its molecular formula is C20H15N3O3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium acetate (2.098 g; 9.347 mmol), DPPF (10.36 g; 18.69 mmol) and cesium carbonate (85.27 g; 0.262 mmol) were charged in a dry reaction flask under argon. A preformed dry solution of methyl 4-bromo-5-cyano-2-furoate (43.00 g, 0.187 mol) and benzophenone hydrazone (44.02 g, 0.224 mol) in 1.2 L of toluene was transferred via cannula into the reaction flask. The resulting suspension was vigorously stirred at 100-104° C. for 45 hours under argon. The reaction mixture was cooled to about 70° C., added with 65 g of Dicalite® and filtered; the panel was washed twice with hot toluene (400 mL). The filtrate was concentrated under vacuum to a small volume and kept at +4° C. for 18 hours. The solid was collected by filtration and washed with 60 mL of toluene to yield 53.52 g of yellowish product.